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Compound of Interest

Compound Name: L-PROLINE (15N)
Cat. No.: B1579752
Get Quote
\ J

Part 1: Executive Summary & Safety Profile

The Critical Distinction: Stable vs. Radioactive The most frequent compliance error regarding
L-Proline (15N) is the confusion between stable isotopes and radioisotopes. L-Proline (15N) is
a stable, non-radioactive isotopologue of the amino acid proline.[1] It does not decay and does
not emit ionizing radiation.

Disposal Directive: L-Proline (15N) must be managed based on its chemical properties and the
matrix (solvent or biological medium) in which it is dissolved. It is not regulated under the
Nuclear Regulatory Commission (NRC) but falls under the Resource Conservation and
Recovery Act (RCRA) if mixed with hazardous solvents.

Safety Data Snapshot
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Parameter

Specification

Notes

Chemical Name

L-Proline (15N)

Nitrogen-15 labeled L-Proline

CAS Number

147-85-3 (Unlabeled generic)

Note: MSDS often references
the unlabeled CAS as
properties are chemically

identical.

Radioactivity

NONE

Stable Isotope

Toxicity

Non-Hazardous

Generally recognized as safe
(GRAS) amino acid.

RCRA Status

Not Listed

Not a P-list or U-list hazardous

waste.

Part 2: Waste Categorization Logic (The Decision

Matrix)

Effective disposal relies on "Cradle-to-Grave" tracking. Because L-Proline (15N) is expensive

and chemically benign, the disposal method is almost exclusively dictated by what you mixed it

with.

Workflow Visualization

The following diagram illustrates the decision logic for segregating L-Proline (15N) waste

streams.
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Waste Generation:
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Figure 1: Decision tree for segregating L-Proline (15N) waste based on matrix contaminants.
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Part 3: Detailed Disposal Protocols
Protocol A: NMR Sample Disposal (Organic Solvents)

Context: This is the most common disposal scenario. L-Proline (15N) is often dissolved in
deuterated solvents (Chloroform-d, DMSO-d6, D20) for structural analysis.

« |dentify the Solvent:
o Chloroform-d / Dichloromethane-d2: Segregate into Halogenated Waste.
o Methanol-d4 / DMSO-d6 / Acetone-d6: Segregate into Non-Halogenated Solvent Waste.

o Heavy Water (D20): Generally non-hazardous, but often collected as "Aqueous Waste" in
labs to prevent drain contamination with trace organics.

e Collection:
o Pour the NMR tube contents into the appropriate satellite accumulation container.
o Do not throw filled NMR tubes into the sharps bin; the solvent must be decanted first.
e Rinsing:
o Rinse the NMR tube with a small volume of matching solvent (acetone or methanol).
o Add the rinse to the solvent waste container.
e Glassware:

o Dispose of the empty NMR tube in the "Laboratory Glass/Sharps" container.

Protocol B: Metabolic Flux Media (Biohazardous)

Context: L-Proline (15N) is used in cell culture media to trace amino acid metabolism.
o Deactivation:

o Liquid media containing cells or biological agents must be deactivated.
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o Method 1 (Chemical): Add bleach (sodium hypochlorite) to a final concentration of 10%
(v/v). Let stand for 30 minutes.

o Method 2 (Thermal): Autoclave at 121°C, 15 psi for 30-60 minutes.
e Disposal:

o Once deactivated, the liquid can typically be poured down the sanitary sewer with copious
water (verify with your facility's EHS guidelines).

o If the media contains other hazardous additives (e.g., antibiotics, inhibitors), it must be
treated as Mixed Waste (Chemical + Biological) and incinerated via a licensed contractor.

Protocol C: Dry Solid /| Expired Stock

Context: Spilled powder or expired inventory.
e Pure Substance:

o L-Proline (15N) itself is non-hazardous. However, "best practice" in GLP/GMP
environments dictates that all chemical solids be collected.

o Place in a container labeled "Non-Hazardous Chemical Solid."
e Contaminated Debiris:

o Paper towels, gloves, or weigh boats contaminated with the powder can be disposed of in
regular laboratory trash unless the facility has a "zero chemical in trash" policy.

Part 4: Regulatory & Compliance Data
Waste Stream Summary Table
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Primary Container Treatment
Waste Stream ] Hazard Class ]
Constituent Labeling Method
"Hazardous
Halogenated Chloroform-d, ) ) Waste - Incineration
) Toxic / Irritant )
Organic DCM Halogenated (High Temp)
Solvents"
"Hazardous
Non- Methanol, Ignitable (F- Waste - Fuel Blending /
Halogenated DMSO, Acetone Listed) Flammable Incineration
Solvents”
) ) Autoclave /
) Cell Media + 15N ) "Biohazard" (Red ]
Bio-Waste ) Biohazard Chemical
Proline Bag) o )
Disinfection
Water + 15N "Non-Hazardous  Sanitary Sewer
Aqueous (Pure) ] None ;
Proline Aqueous" (pH Adjust)

Regulatory Grounding (US EPA)[2][3]

o RCRA Classification: L-Proline is not listed under 40 CFR 261.33 (P-List or U-List).
Therefore, it does not automatically trigger hazardous waste status [[2]].

o Mixture Rule: Under RCRA, if a non-hazardous waste (Proline) is mixed with a listed

hazardous waste (e.g., Spent Methanol - FO03), the entire mixture must be managed as

hazardous waste [[2]].

References

o US Environmental Protection Agency (EPA). (2025). RCRA Hazardous Waste Listings and
Identification. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. medchemexpress.com [medchemexpress.com]

e To cite this document: BenchChem. [Operational Guide: Safe Disposal and Waste
Management of L-Proline (15N)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579752/docs#operational-guide-safe-disposal-and-
waste-management-of-l-proline-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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